Cas no 1804873-69-5 (Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate)

Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate structure
1804873-69-5 structure
Product Name:Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate
CAS No:1804873-69-5
MF:C9H7F4NO3
MW:253.150396585464
CID:4795236
Update Time:2025-05-17

Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate
    • Inchi: 1S/C9H7F4NO3/c1-16-8(15)6-4(10)2-3-5(14)7(6)17-9(11,12)13/h2-3H,14H2,1H3
    • InChI Key: IXUBGZROWFKPCV-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1C(=O)OC)OC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.6

Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008741-250mg
Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate
1804873-69-5 97%
250mg
494.40 USD 2021-05-31
Alichem
A015008741-500mg
Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate
1804873-69-5 97%
500mg
823.15 USD 2021-05-31
Alichem
A015008741-1g
Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate
1804873-69-5 97%
1g
1,549.60 USD 2021-05-31

Additional information on Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate

Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1804873-69-5): A Comprehensive Overview

Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1804873-69-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of multiple functional groups, including an amino group, a fluoro substituent, and a trifluoromethoxy moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure, derived from benzoic acid derivatives, positions it as a candidate for exploration in drug discovery programs. Specifically, the fluoro and trifluoromethoxy substituents are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. Recent studies have highlighted the role of such fluorinated aromatic compounds in modulating enzyme activity and receptor interactions, making them valuable tools in medicinal chemistry.

In the context of contemporary pharmaceutical research, Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate has been investigated for its potential applications in the development of small-molecule inhibitors. The amino group provides a site for further derivatization, allowing researchers to tailor the compound's properties for specific biological targets. For instance, it has been explored as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The significance of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques, researchers can predict how Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate might interact with biological targets. This approach has accelerated the discovery process, enabling the rapid screening of thousands of compounds for their pharmacological potential.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have made it more feasible to produce complex derivatives of Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate with high efficiency and yield. These improvements have not only reduced costs but also opened new avenues for structural diversification.

The compound's stability under various conditions is another key attribute that makes it attractive for pharmaceutical applications. The presence of electron-withdrawing groups like the fluoro and trifluoromethoxy substituents enhances its resistance to degradation, ensuring that it remains effective over prolonged periods. This stability is particularly important for formulations intended for oral or injectable administration.

In addition to its synthetic appeal, Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate has shown promise in preclinical studies. Researchers have demonstrated its ability to modulate certain signaling pathways by interacting with specific enzymes and receptors. These findings suggest that it could be developed into a therapeutic agent with applications ranging from oncology to neurology.

The future direction of research on this compound is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. By integrating insights from structure-activity relationship studies with advanced computational modeling, scientists can refine the compound's design to enhance its efficacy and minimize potential side effects.

The broader impact of Methyl 3-amino-6-fluoro-2-(trifluoromethoxy)benzoate extends beyond academic research. Its development reflects the ongoing efforts in the pharmaceutical industry to create innovative treatments for complex diseases. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.